Cas no 173206-51-4 (1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl-)
173206-51-4 structure
Product Name:1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl-
CAS No:173206-51-4
MF:C18H16N2
MW:260.333044052124
CID:1361985
PubChem ID:71353535
Update Time:2025-04-20
1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl-
- 2-isocyano-5-(4-isocyano-3,5-dimethylphenyl)-1,3-dimethylbenzene
- 173206-51-4
- 4,4'-Diisocyano-3,3',5,5'-tetramethyl-1,1'-biphenyl
- DTXSID50778267
-
- Inchi: 1S/C18H16N2/c1-11-7-15(8-12(2)17(11)19-5)16-9-13(3)18(20-6)14(4)10-16/h7-10H,1-4H3
- InChI Key: CCERNTLXMJNPCS-UHFFFAOYSA-N
- SMILES: [N+](#[C-])C1C(C)=CC(=CC=1C)C1C=C(C)C(=C(C)C=1)[N+]#[C-]
Computed Properties
- Exact Mass: 260.13148
- Monoisotopic Mass: 260.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 8.7Ų
Experimental Properties
- PSA: 8.72
1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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